Cas no 7288-61-1 (9,10-Dihydroergosine)

• Product Name: 9,10-Dihydroergosine
• CAS No: 7288-61-1
• MF: C₃₀H₃₉N₅O₅
• MW: 549.661167383194
• CID: 977614
• Update Time: 2025-11-02

9,10-Dihydroergosine Chemical and Physical Properties

Names and Identifiers

• 9,10-dihydroergosine
• DHESN
• 9,10-Dihydroergosine methane sulfonate
• 9,10-Dihydroergosine

• Inchi： 1S/C30H39N5O5/c1-16(2)11-23-27(37)34-10-6-9-24(34)30(39)35(23)28(38)29(3,40-30)32-26(36)18-12-20-19-7-5-8-21-25(19)17(14-31-21)13-22(20)33(4)15-18/h5,7-8,14,16,18,20,22-24,31,39H,6,9-13,15H2,1-4H3,(H,32,36)/t18-,20-,22-,23+,24+,29-,30+/m1/s1
• InChI Key： XWMMZDZUHSYSPU-ZADNKJPOSA-N
• SMILES： O1[C@](C)(C(N2[C@@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1090
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines

Additional information on 9,10-Dihydroergosine

Exploring the Properties and Applications of 9,10-Dihydroergosine (CAS No. 7288-61-1)

9,10-Dihydroergosine (CAS No. 7288-61-1) is a naturally occurring ergot alkaloid that has garnered significant attention in the fields of pharmacology and biochemistry. This compound, derived from the ergot fungus, is structurally related to other ergoline derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in 9,10-Dihydroergosine due to its potential therapeutic applications and unique chemical properties.

The chemical structure of 9,10-Dihydroergosine features a tetracyclic ergoline backbone, which is characteristic of this class of compounds. Its molecular formula is C₃₀H₃₇N₅O₅, and it has a molecular weight of 547.65 g/mol. The presence of the dihydro modification at the 9,10-positions distinguishes it from other ergot alkaloids, potentially influencing its biological activity and stability. This structural nuance makes 9,10-Dihydroergosine a subject of ongoing research in drug discovery and development.

In recent years, the scientific community has shown growing interest in 9,10-Dihydroergosine due to its potential pharmacological effects. While the exact mechanisms of action are still under investigation, preliminary studies suggest that this compound may interact with various neurotransmitter systems in the body. This has led to speculation about its possible applications in neurological research, though further clinical studies are needed to validate these potential uses.

The biosynthesis of 9,10-Dihydroergosine in nature occurs through a complex enzymatic pathway in the ergot fungus. Understanding this biosynthetic route has become a hot topic in biotechnology, as it may enable the development of more efficient production methods through synthetic biology approaches. Researchers are particularly interested in optimizing the yield of 9,10-Dihydroergosine for potential commercial applications while maintaining high purity standards.

From an analytical chemistry perspective, 9,10-Dihydroergosine presents interesting challenges and opportunities. Its detection and quantification typically involve advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry. These methods are crucial for quality control in research settings and potential pharmaceutical applications, ensuring the compound's purity and stability under various conditions.

The stability profile of 9,10-Dihydroergosine is another area of active investigation. Like many natural products, this compound may be sensitive to light, temperature, and pH changes. Understanding these stability characteristics is essential for proper storage and handling in laboratory environments. Recent studies have focused on developing optimal storage conditions to preserve the integrity of 9,10-Dihydroergosine for research purposes.

In the context of current scientific trends, 9,10-Dihydroergosine has attracted attention as part of the growing interest in natural product drug discovery. With the pharmaceutical industry increasingly looking to nature for novel therapeutic leads, compounds like 9,10-Dihydroergosine represent valuable starting points for medicinal chemistry programs. Researchers are particularly interested in exploring structure-activity relationships to potentially modify the compound for enhanced pharmacological properties.

The safety profile of 9,10-Dihydroergosine is an important consideration for researchers working with this compound. While comprehensive toxicological data may be limited, standard laboratory safety precautions should always be followed when handling this material. Proper personal protective equipment and appropriate laboratory practices are essential when working with 9,10-Dihydroergosine or any other research chemical.

From a commercial perspective, the availability of high-quality 9,10-Dihydroergosine reference standards has become increasingly important for research institutions and pharmaceutical companies. Suppliers specializing in rare chemicals and natural products have noted growing demand for this compound, particularly from academic researchers investigating ergot alkaloid biochemistry. The market for 9,10-Dihydroergosine is expected to evolve as more research findings are published.

Looking to the future, 9,10-Dihydroergosine may play a role in the development of new research tools and potential therapeutic agents. Its unique structural features make it an interesting candidate for further investigation in various biological systems. As analytical techniques continue to advance, researchers will be able to gain deeper insights into the properties and potential applications of 9,10-Dihydroergosine in scientific and medical contexts.

For researchers interested in working with 9,10-Dihydroergosine, it's important to source the compound from reputable suppliers who can provide proper documentation of purity and origin. The scientific community continues to explore this fascinating natural product, and as more information becomes available, our understanding of its potential significance in various fields will undoubtedly grow.